Cas no 54526-91-9 (O2-Benzoyl,3-beta-D-Glucopranoside-(2alpha,3beta,5alpha,6beta,25R)-Spirostane-2,3,5,6-tetrol)

• Product Name: O2-Benzoyl,3-beta-D-Glucopranoside-(2alpha,3beta,5alpha,6beta,25R)-Spirostane-2,3,5,6-tetrol
• CAS No: 54526-91-9
• MF: C₄₀H₅₈O₁₂
• MW: 730.881333827972
• CID: 2059620
• Update Time: 2025-03-25

O2-Benzoyl,3-beta-D-Glucopranoside-(2alpha,3beta,5alpha,6beta,25R)-Spirostane-2,3,5,6-tetrol Chemical and Physical Properties

Names and Identifiers

• O2-Benzoyl,3-beta-D-Glucopranoside-(2alpha,3beta,5alpha,6beta,25R)-Spirostane-2,3,5,6-tetrol
• β-D-Glucopyranoside, (2α,3β,5α,6β,25R)-2-(benzoyloxy)-5,6-dihydroxyspirostan-3-yl (9CI)

• Inchi： 1S/C40H58O12/c1-20-10-13-40(48-19-20)21(2)31-26(52-40)15-25-23-14-30(42)39(47)17-28(50-36-34(45)33(44)32(43)29(18-41)51-36)27(49-35(46)22-8-6-5-7-9-22)16-38(39,4)24(23)11-12-37(25,31)3/h5-9,20-21,23-34,36,41-45,47H,10-19H2,1-4H3
• InChI Key： YEEYHQSGXQENNJ-UHFFFAOYSA-N
• SMILES： CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)CCC1C3CC(C2(C1(C)CC(OC(C1C=CC=CC=1)=O)C(OC1C(O)C(O)C(O)C(CO)O1)C2)O)O

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 828.2±65.0 °C(Predicted)
• pka: 12.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins